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Compound of Interest

Compound Name: 1-Bromo-2-methylhexane

Cat. No.: B035086 Get Quote

For researchers, scientists, and drug development professionals, sourcing reliable chemical

reagents is a critical step in the experimental workflow. This technical guide provides an in-

depth overview of commercial suppliers for 1-Bromo-2-methylhexane (CAS No: 101258-57-

5), along with key technical data and experimental protocols to facilitate its use in research and

development.

Chemical Properties
1-Bromo-2-methylhexane is a halogenated alkane with the molecular formula C7H15Br.[1][2]

[3] Its structure consists of a hexane chain with a bromine atom attached to the first carbon and

a methyl group on the second carbon.

Property Value

Molecular Weight 179.10 g/mol [1][3]

Boiling Point ~170.18°C (estimate)[1][2][4]

Density ~1.134 g/cm³ (estimate)[4]

Refractive Index ~1.4339 (estimate)[1][2][4]

SMILES CCCCC(C)CBr[5]
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A number of chemical suppliers offer 1-Bromo-2-methylhexane, with varying purities and

quantities. The following table summarizes publicly available information from several

suppliers. For bulk quantities and specific pricing, it is recommended to request a quote directly

from the supplier.

Supplier Purity Quantity Price (USD) Notes

Advanced

ChemBlocks
95% 100 mg $475

(S)-1-Bromo-2-

methylhexane. In

stock for global

enquiry.[6]

250 mg $760

1 g $1,960

LookChem 95.00% 5 mg $498.06

Listed under

American

Custom

Chemicals

Corporation.[2]

Guidechem 99% per kg $100 FOB Price.[1]

BLD Pharm - - -

Price available

upon

login/request.[5]

Sigma-Aldrich 99% - -

Pricing not

readily available.

[7]

Appchem - - -
Requires quote

request.

ZHEJIANG

JIUZHOU CHEM

CO.,LTD

99%
1-100 Metric

Ton/Day
-

Requires quote

request.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b035086?utm_src=pdf-body
https://www.achemblock.com/ad247701-s-1-bromo-2-methylhexane.html
https://www.lookchem.com/404.htm
https://www.guidechem.com/dictionary/en/101258-57-5.html
https://www.bldpharm.com/products/101258-57-5.html
https://www.sigmaaldrich.com/JP/ja/search/1-bromo-2-methylhexane?focus=products&page=1&perpage=30&sort=relevance&term=1-bromo-2-methylhexane&type=product
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific experimental protocols for 1-Bromo-2-methylhexane are not widely published

in standard literature, its synthesis and reactions can be extrapolated from general organic

chemistry principles and procedures for similar alkyl halides.

Synthesis of 1-Bromo-2-methylhexane from 2-
Methylhexan-1-ol
A common method for synthesizing primary alkyl bromides is the reaction of the corresponding

alcohol with a brominating agent, such as hydrogen bromide.

Materials:

2-Methylhexan-1-ol

48% Hydrobromic acid

Concentrated Sulfuric acid

Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

In a round-bottom flask, combine 2-methylhexan-1-ol and 48% hydrobromic acid.

Cool the flask in an ice bath and slowly add concentrated sulfuric acid with stirring.

Attach a reflux condenser and heat the mixture to reflux for several hours.

After cooling, transfer the reaction mixture to a separatory funnel.

Separate the organic layer and wash it with water, followed by saturated sodium bicarbonate

solution, and finally with brine.
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Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and distill the crude product to obtain pure 1-Bromo-2-
methylhexane.

Grignard Reagent Formation and Reaction
1-Bromo-2-methylhexane can be used to prepare a Grignard reagent, a potent nucleophile in

organic synthesis.

Materials:

1-Bromo-2-methylhexane

Magnesium turnings

Anhydrous diethyl ether

Iodine crystal (as an initiator)

An appropriate electrophile (e.g., a ketone or aldehyde)

Round-bottom flask, condenser, dropping funnel, magnetic stirrer

Procedure:

Ensure all glassware is rigorously dried.

Place magnesium turnings in a round-bottom flask equipped with a condenser and a

dropping funnel.

Add a small crystal of iodine.

In the dropping funnel, prepare a solution of 1-Bromo-2-methylhexane in anhydrous diethyl

ether.

Add a small amount of the alkyl bromide solution to the magnesium. The reaction should

initiate, indicated by a color change and gentle refluxing. If the reaction does not start, gentle

heating may be applied.
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Once the reaction has started, add the remaining 1-Bromo-2-methylhexane solution

dropwise to maintain a steady reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

complete formation of the Grignard reagent.

The resulting Grignard reagent, 2-methylhexylmagnesium bromide, can then be reacted with

a suitable electrophile by adding the electrophile solution dropwise at an appropriate

temperature (often cooled in an ice bath).

Visualizations
The following diagrams illustrate the synthesis pathway and a typical reaction workflow

involving 1-Bromo-2-methylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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